Cas no 2319788-03-7 (5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide
• CAS No: 2319788-03-7
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 5360284
• Update Time: 2025-05-28

5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide
• 5-methyl-N-[(4-thiophen-3-yloxan-4-yl)methyl]-1,2-oxazole-3-carboxamide
• 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H18N2O3S/c1-11-8-13(17-20-11)14(18)16-10-15(3-5-19-6-4-15)12-2-7-21-9-12/h2,7-9H,3-6,10H2,1H3,(H,16,18)
• InChI Key： PGKKMTVUWYTSLZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(C2C=C(C)ON=2)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.2
• Topological Polar Surface Area: 92.6

Additional information on 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 2319788-03-7)

The compound 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide, identified by its CAS No. 2319788-03-7, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule combines a 1,2-oxazole core with a thiophene and oxane (tetrahydropyran) moiety, making it a versatile candidate for various pharmaceutical applications. Its unique structure and potential bioactivity have made it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide has surged due to their role in addressing unmet medical needs. The 1,2-oxazole ring, in particular, is known for its stability and ability to interact with biological targets, making it a valuable scaffold in drug design. The incorporation of a thiophene ring further enhances the compound's potential, as thiophene derivatives are widely recognized for their pharmacological properties, including anti-inflammatory and antimicrobial activities.

The oxane (tetrahydropyran) component in this compound adds another layer of complexity and functionality. Oxane rings are often used to improve the pharmacokinetic properties of drug candidates, such as solubility and metabolic stability. This makes 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide a promising candidate for further development in drug discovery programs. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and infectious diseases, areas where heterocyclic compounds have shown significant promise.

From a synthetic chemistry perspective, the preparation of 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide involves multi-step reactions that highlight the ingenuity of modern organic synthesis. The compound's CAS No. 2319788-03-7 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Its synthesis typically involves the coupling of a 1,2-oxazole-3-carboxylic acid derivative with an amine-functionalized oxane-thiophene hybrid, followed by purification and characterization using advanced analytical techniques such as NMR and mass spectrometry.

The growing interest in 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide is also reflected in the increasing number of scientific publications and patents related to its analogs. This compound's potential to modulate specific biological pathways has made it a focal point for studies aiming to develop new treatments for chronic diseases. For instance, its structural features suggest possible interactions with G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are critical targets in modern pharmacology.

In the context of current trends, the search for novel heterocyclic compounds and small molecule therapeutics has become a hot topic in both academic and industrial research. 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide aligns perfectly with this trend, offering a blend of structural novelty and functional diversity. Its potential applications extend beyond traditional medicine, with exploratory studies investigating its use in agricultural chemistry and material science.

As the scientific community continues to explore the full potential of 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide, its CAS No. 2319788-03-7 will remain a key reference point for researchers. The compound's ability to serve as a building block for more complex molecules further underscores its importance in synthetic and medicinal chemistry. With ongoing advancements in computational modeling and high-throughput screening, the future holds exciting possibilities for this and related compounds.

In summary, 5-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1,2-oxazole-3-carboxamide represents a fascinating example of modern chemical innovation. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject of study for researchers worldwide. As the demand for targeted therapies and precision medicine grows, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare and scientific discovery.